Cas no 1932382-79-0 ((3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride)
(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride is a chiral sulfonyl chloride derivative with a tetrahydrofuran backbone, offering precise stereochemical control for synthetic applications. Its ethoxy and sulfonyl chloride functional groups make it a versatile intermediate in asymmetric synthesis, particularly for constructing complex heterocycles or sulfonamide-based compounds. The defined (3R,4S) configuration ensures high enantioselectivity in reactions, which is critical for pharmaceutical and agrochemical development. The sulfonyl chloride moiety provides reactivity for nucleophilic substitution, enabling efficient derivatization. This compound is particularly valuable in medicinal chemistry for introducing sulfonamide linkages with controlled chirality. Its stability under controlled conditions facilitates handling in multi-step synthetic routes.
1932382-79-0 structure
Product Name:(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride
CAS No:1932382-79-0
MF:C6H11ClO4S
MW:214.667140245438
CID:5246774
Update Time:2025-05-28
(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3-Furansulfonyl chloride, 4-ethoxytetrahydro-, (3R,4S)-
- (3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride
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- Inchi: 1S/C6H11ClO4S/c1-2-11-5-3-10-4-6(5)12(7,8)9/h5-6H,2-4H2,1H3/t5-,6+/m0/s1
- InChI Key: QAJPGARORNMYBX-NTSWFWBYSA-N
- SMILES: O1C[C@H](OCC)[C@H](S(Cl)(=O)=O)C1
(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-259467-1g |
(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride |
1932382-79-0 | 1g |
$0.0 | 2023-09-14 | ||
| Enamine | EN300-259467-1.0g |
(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride |
1932382-79-0 | 1.0g |
$0.0 | 2023-03-01 |
(3R,4S)-4-ethoxyoxolane-3-sulfonyl chloride Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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